Cas no 2680838-15-5 (Tert-butyl 1-amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalene-1-carboxylate)

• Product Name: Tert-butyl 1-amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalene-1-carboxylate
• CAS No: 2680838-15-5
• MF: C₁₇H₂₅NO₂
• MW: 275.38590502739
• CID: 6170720
• PubChem ID: 165908866
• Update Time: 2025-05-26

Tert-butyl 1-amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680838-15-5
• EN300-28284640
• tert-butyl 1-amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalene-1-carboxylate
• Tert-butyl 1-amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalene-1-carboxylate

• Inchi： 1S/C17H25NO2/c1-15(2,3)20-14(19)17(18)11-10-16(4,5)12-8-6-7-9-13(12)17/h6-9H,10-11,18H2,1-5H3
• InChI Key： DBQLJJLMTFGJMX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(C2C=CC=CC=2C(C)(C)CC1)N)=O

Computed Properties

• Exact Mass: 275.188529040g/mol
• Monoisotopic Mass: 275.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 1-amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalene-1-carboxylate

Tert-butyl 1-amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalene-1-carboxylate (CAS No. 2680838-15-5)

Tert-butyl 1-amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalene-1-carboxylate, with the CAS registry number 2680838-15-5, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a tetrahydronaphthalene framework with an amino group and a tert-butyl ester moiety. The molecule's structural features make it a valuable substrate for various chemical transformations and applications.

The chemical structure of Tert-butyl 1-amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalene-1-carboxylate consists of a naphthalene ring system partially hydrogenated to form a tetrahydro derivative. The amino group is attached at position 1 of the naphthalene ring, while the tert-butyl ester is located at the same position. Additionally, two methyl groups are present at position 4 of the ring system. This arrangement imparts unique electronic and steric properties to the molecule, which are critical for its reactivity and biological activity.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its use in the development of novel anti-inflammatory agents and neuroprotective drugs. The amino group in the molecule serves as a reactive site for further functionalization, enabling the creation of derivatives with enhanced pharmacological profiles.

In terms of physical properties, Tert-butyl 1-amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalene-1-carboxylate exhibits a melting point of approximately 95°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various synthetic procedures that require precise control over reaction conditions.

The synthesis of this compound typically involves multi-step reactions starting from naphthalene derivatives. One common approach is the Friedel-Crafts alkylation followed by esterification to introduce the tert-butyl group. The introduction of the amino group often requires careful optimization to avoid unwanted side reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions.

In terms of applications, Tert-butyl 1-amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalene-1-carboxylate has found utility in drug discovery programs targeting central nervous system disorders. Its ability to modulate specific receptor systems makes it a promising lead compound for developing therapeutic agents. Additionally, this compound has been employed as an intermediate in the synthesis of advanced materials with tailored electronic properties.

Recent research has also focused on understanding the stereochemical outcomes of reactions involving this compound. Studies have shown that the steric bulk introduced by the tert-butyl group can influence the regioselectivity and enantioselectivity of subsequent transformations. This insight has led to innovative strategies for constructing complex molecular architectures with high precision.

In conclusion,Tert-butyl 1-amino-4,4-dimethyl-1,2,3,tetrahydronaphthalene-carboxy late (CAS No.2680838-15) stands out as a versatile building block in organic synthesis. Its unique structure and reactivity make it an invaluable tool for advancing drug discovery and materials science. As research continues to uncover new applications and synthetic routes for this compound its role in chemical innovation will undoubtedly expand further.